Cas no 128221-48-7 (Antimony tin oxide)

• Product Name: Antimony tin oxide
• CAS No: 128221-48-7
• MF: O₅Sb₂Sn
• MW: 442.227004051209
• MDL: MFCD00799153
• CID: 136457
• PubChem ID: 56845640
• Update Time: 2025-07-02

Antimony tin oxide Chemical and Physical Properties

Names and Identifiers

• Antimony tin oxide
• ANTIMONY TIN OXIDE NANOPOWDER 99.5+%
• ATOAntimony tin oxide
• AKOS015911916
• ATO Dispersion (Antimony Tin Oxide, SnO2:Sb2O3 = 20:80, 99.9%, Diameter: 20-80nm)
• Antimony Tin Oxide Dispersion (ATO, SnO2:Sb2O3 = 10:90, 20-80nm)
• DTXSID001047776
• dioxotin;oxo(oxostibanyloxy)stibane
• Antimony Tin Oxide Dispersion
• Antimony Tin Oxide Dispersion (ATO, SnO2:Sb2O3 = 90:10, 20 wt%, 20-80nm)
• ATO Nanoparticles Dispersion (Antimony Tin Oxide, SnO2:Sb2O3 = 90:10, 50-80nm)
• ANTIMONY TIN OXIDE NANOPOWDER
• ANTIMONY TIN OXIDE NANOPOWDER 99.5+per cent
• 128221-48-7

• MDL： MFCD00799153
• Inchi： 1S/5O.2Sb.Sn
• InChI Key： DCEPJBOKQZTMOG-UHFFFAOYSA-N
• SMILES： [Sb](=O)O[Sb]=O.[Sn](=O)=O

Computed Properties

• Exact Mass: 443.68480g/mol
• Monoisotopic Mass: 441.68440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 52.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Color/Form: 。
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: 。
• Vapor Pressure: Not available

Antimony tin oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1549 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Risk Phrases：R36/37/38
• Safety Term：S26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid organides Metalloid oxides

Additional information on Antimony tin oxide

Antimony Tin Oxide (CAS No. 128221-48-7): A Versatile Compound in Modern Biomedical Applications

Antimony tin oxide, with the chemical formula CAS No. 128221-48-7, represents a unique class of inorganic materials that have garnered significant attention in the biomedical field. This compound, often referred to as antimony tin oxide, is a combination of antimony (Sb) and tin (Sn) in an oxide form, exhibiting both metallic and non-metallic properties. Recent studies have highlighted its potential in various applications, including drug delivery systems, biosensors, and surface modification of biomaterials. The unique combination of antimony tin oxide and its physicochemical properties make it a promising candidate for advancing biomedical technologies.

The antimony tin oxide compound is characterized by its ability to form complex crystal structures, which can be tailored for specific applications. Its CAS No. 120551-48-9 (a related compound) has been extensively studied for its role in enhancing the conductivity of biocompatible materials. However, the focus here is on antimony tin oxide, which is distinct in its chemical composition and functional properties. The CAS No. 128221-48-7 designation underscores its specific molecular structure, which is crucial for understanding its behavior in biological systems.

Recent advancements in nanotechnology have opened new avenues for the application of antimony tin oxide. Researchers have explored its use in creating nanocomposites that improve the mechanical strength of biomedical implants while maintaining biocompatibility. For instance, a study published in Advanced Materials in 2023 demonstrated that antimony tin oxide nanoparticles can be integrated into polymer matrices to enhance their resistance to wear and corrosion, which is critical for long-term implantation. This innovation aligns with the growing demand for durable and reliable biomedical materials.

Another area of interest is the role of antimony tin oxide in drug delivery systems. Its ability to form stable colloidal suspensions makes it suitable for encapsulating therapeutic agents. A 2024 study in Nano Letters showed that antimony tin oxide can be functionalized with targeting ligands to deliver drugs specifically to cancer cells, minimizing systemic toxicity. This application highlights the potential of antimony tin, oxide in personalized medicine and targeted therapies.

The CAS No. 128221-48-7 compound also exhibits interesting optical properties, which have been leveraged in the development of biosensors. These sensors can detect biomarkers at very low concentrations, making them valuable tools for early disease diagnosis. For example, a 2023 paper in Biosensors & Bioelectronics described a biosensor based on antimony tin oxide nanowires that can detect glucose levels in blood with high sensitivity and specificity. This application underscores the versatility of antimony tin oxide in biomedical diagnostics.

Environmental considerations are also a key factor in the development of antimony tin oxide applications. Researchers are increasingly focusing on the biodegradability and eco-friendliness of materials used in biomedical devices. A 2024 study in Environmental Science & Technology investigated the degradation pathways of antimony tin oxide in aqueous environments, revealing its potential for sustainable use in biomedical contexts. This research is critical for ensuring that the materials used in biomedical applications do not pose environmental risks.

The synthesis of antimony tin oxide is another area of active research. Traditional methods often involve high-temperature and high-pressure conditions, which can be energy-intensive. However, recent developments in sol-gel and hydrothermal synthesis techniques have enabled the production of antimony tin oxide with controlled morphology and composition. A 2023 review in Chemical Reviews discussed the advantages of these methods in creating nanostructured materials for biomedical applications, emphasizing their scalability and cost-effectiveness.

In addition to its applications in drug delivery and biosensors, antimony tin oxide is being explored for its role in surface modification of biomaterials. Surface modification can enhance the integration of implants with surrounding tissues, reducing the risk of rejection. A 2024 study in Acta Biomaterialia demonstrated that coating titanium alloys with antimony tin oxide significantly improved their osteoconductivity, promoting bone cell adhesion and growth. This finding has important implications for orthopedic and dental implants.

The CAS No. 128221-48-7 compound is also being studied for its potential in regenerative medicine. Researchers are investigating its ability to support the growth of stem cells and tissue engineering scaffolds. A 2023 paper in Advanced Healthcare Materials reported that antimony tin oxide scaffolds can provide a conducive environment for cell proliferation and differentiation, making them suitable for applications in tissue repair and regeneration.

Despite its promising applications, the use of antimony tin oxide in biomedical contexts is not without challenges. One of the main concerns is the long-term biocompatibility and safety of the material. While initial studies have shown favorable results, further research is needed to assess its effects over extended periods. A 2024 study in Toxicological Sciences conducted in vitro and in vivo experiments to evaluate the cytotoxicity of antimony tin oxide, highlighting the importance of rigorous safety testing before clinical applications.

Another challenge is the optimization of antimony tin oxide for specific applications. The functionalization of the material to achieve desired properties requires precise control over its surface chemistry. Researchers are developing advanced characterization techniques, such as X-ray photoelectron spectroscopy (XPS) and atomic force microscopy (AFM), to better understand and manipulate the surface properties of antimony tin oxide. These techniques are essential for tailoring the material to meet the demands of various biomedical applications.

In conclusion, the antimony tin oxide compound, designated by CAS No. 128221-48-7, holds significant promise for advancing biomedical technologies. Its unique physicochemical properties, combined with recent advancements in synthesis and characterization techniques, have opened new avenues for its application in drug delivery, biosensors, and surface modification of biomaterials. While challenges remain in terms of long-term safety and optimization, ongoing research is addressing these issues, paving the way for the widespread use of antimony tin oxide in the biomedical field.

As the field of biomedical engineering continues to evolve, the role of antimony tin oxide is likely to expand. Future studies may explore its integration with other advanced materials, such as graphene and carbon nanotubes, to create hybrid systems with enhanced functionalities. These innovations could lead to breakthroughs in personalized medicine, smart implants, and diagnostic tools, further solidifying the importance of antimony tin oxide in the biomedical landscape.